3-[(4-fluorobenzyl)thio]-5-isopropyl-4-methyl-4H-1,2,4-triazole

• IUPAC Name: 3-[(4-fluorophenyl)methylsulfanyl]-4-methyl-5-propan-2-yl-1,2,4-triazole
• InChI: InChI=1S/C13H16FN3S/c1-9(2)12-15-16-13(17(12)3)18-8-10-4-6-11(14)7-5-10/h4-7,9H,8H2,1-3H3
• InChI Key: DKBRSWTYFWSMKD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(N1C)SCC2=CC=C(C=C2)F
• Molecular Formula: C13H16FN3S
• Molecular Weight: 265.35 g/mol

Description

3-[(4-fluorobenzyl)thio]-5-isopropyl-4-methyl-4H-1,2,4-triazole, also known as FBTM, is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It belongs to the class of 1,2,4-triazoles, which are known for their diverse pharmacological activities.

Mechanism of Action

The exact mechanism of action of 3-[(4-fluorobenzyl)thio]-5-isopropyl-4-methyl-4H-1,2,4-triazole is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, such as cytochrome P450 and monoamine oxidase. It has also been shown to modulate the levels of certain neurotransmitters, such as serotonin and dopamine.
Biochemical and Physiological Effects:
3-[(4-fluorobenzyl)thio]-5-isopropyl-4-methyl-4H-1,2,4-triazole has been shown to have a number of biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the growth of fungi, and reduce the replication of viruses. In addition, 3-[(4-fluorobenzyl)thio]-5-isopropyl-4-methyl-4H-1,2,4-triazole has been shown to have anxiolytic and antidepressant properties, and may also have anticonvulsant activity.

Advantages and Limitations for Lab Experiments

3-[(4-fluorobenzyl)thio]-5-isopropyl-4-methyl-4H-1,2,4-triazole has a number of advantages for use in lab experiments. It is relatively easy to synthesize, and has been shown to have good solubility in a variety of solvents. In addition, 3-[(4-fluorobenzyl)thio]-5-isopropyl-4-methyl-4H-1,2,4-triazole has been reported to have low toxicity, which makes it a good candidate for in vitro and in vivo studies. However, there are also some limitations to using 3-[(4-fluorobenzyl)thio]-5-isopropyl-4-methyl-4H-1,2,4-triazole in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy in specific disease models.

Future Directions

There are a number of future directions for research on 3-[(4-fluorobenzyl)thio]-5-isopropyl-4-methyl-4H-1,2,4-triazole. One area of interest is its potential use as an anticancer agent. Further studies are needed to determine the optimal dosage and treatment duration for 3-[(4-fluorobenzyl)thio]-5-isopropyl-4-methyl-4H-1,2,4-triazole in different cancer models. Another area of interest is its potential use as an antifungal and antiviral agent. Future studies should focus on determining the spectrum of activity of 3-[(4-fluorobenzyl)thio]-5-isopropyl-4-methyl-4H-1,2,4-triazole against different fungal and viral pathogens. In addition, more research is needed to fully understand the mechanism of action of 3-[(4-fluorobenzyl)thio]-5-isopropyl-4-methyl-4H-1,2,4-triazole, which could lead to the development of more potent and selective derivatives.

Synthesis Methods

3-[(4-fluorobenzyl)thio]-5-isopropyl-4-methyl-4H-1,2,4-triazole can be synthesized using a variety of methods, including the reaction of 4-fluorobenzyl bromide with potassium thioacetate, followed by the reaction of the resulting intermediate with isopropyl hydrazine and methyl isothiocyanate. Another method involves the reaction of 4-fluorobenzyl isothiocyanate with isopropyl hydrazine and methylamine. Both methods have been reported to yield 3-[(4-fluorobenzyl)thio]-5-isopropyl-4-methyl-4H-1,2,4-triazole in good to excellent yields.

Scientific Research Applications

3-[(4-fluorobenzyl)thio]-5-isopropyl-4-methyl-4H-1,2,4-triazole has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. It has been reported to have anticancer, antifungal, and antiviral activities. In addition, 3-[(4-fluorobenzyl)thio]-5-isopropyl-4-methyl-4H-1,2,4-triazole has been studied for its potential use as an anticonvulsant, antidepressant, and anxiolytic agent.